TANACETIN
TANACETIN
Brand Name:
Vulcanchem
CAS No.:
1401-54-3
VCID:
VC0075412
InChI:
InChI=1S/C15H20O4/c1-8-4-5-11(16)14(3)7-6-10-9(2)13(17)19-12(10)15(8,14)18/h10-12,16,18H,1-2,4-7H2,3H3/t10-,11+,12-,14-,15-/m0/s1
SMILES:
CC12CCC3C(C1(C(=C)CCC2O)O)OC(=O)C3=C
Molecular Formula:
C15H20O4
Molecular Weight:
264.32 g/mol
TANACETIN
CAS No.: 1401-54-3
Main Products
VCID: VC0075412
Molecular Formula: C15H20O4
Molecular Weight: 264.32 g/mol
| CAS No. | 1401-54-3 |
|---|---|
| Product Name | TANACETIN |
| Molecular Formula | C15H20O4 |
| Molecular Weight | 264.32 g/mol |
| IUPAC Name | (3aS,5aS,6R,9aR,9bS)-6,9a-dihydroxy-5a-methyl-3,9-dimethylidene-4,5,6,7,8,9b-hexahydro-3aH-benzo[g][1]benzofuran-2-one |
| Standard InChI | InChI=1S/C15H20O4/c1-8-4-5-11(16)14(3)7-6-10-9(2)13(17)19-12(10)15(8,14)18/h10-12,16,18H,1-2,4-7H2,3H3/t10-,11+,12-,14-,15-/m0/s1 |
| Standard InChIKey | CFUWPZZLCJXNSQ-XXUMUBMXSA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H]3[C@@H]([C@]1(C(=C)CC[C@H]2O)O)OC(=O)C3=C |
| SMILES | CC12CCC3C(C1(C(=C)CCC2O)O)OC(=O)C3=C |
| Canonical SMILES | CC12CCC3C(C1(C(=C)CCC2O)O)OC(=O)C3=C |
| PubChem Compound | 20055042 |
| Last Modified | Nov 11 2021 |
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